JWH 081 N-pentanoic acid metabolite
JWH 081 N-pentanoic acid metabolite
JWH 081 (Item No. 10579) is a cannabimimetic indole related to JWH 015 (Item No. 10009018) and JWH 018 (Item No. 10900) that shows preference for the central cannabinoid (CB1) receptor (Ki = 1.2 nM) over the peripheral cannabinoid (CB2) receptor (Ki = 12.4 nM). JWH 081 N-pentanoic acid metabolite is an expected metabolite of JWH 081 that would be detectable both in serum and in urine. The physiological and toxicological properties of this compound are not known. This product is intended for research and forensic purposes.
Brand Name:
Vulcanchem
CAS No.:
1537889-08-9
VCID:
VC0158544
InChI:
InChI=1S/C25H23NO4/c1-30-23-14-13-20(17-8-2-3-10-19(17)23)25(29)21-16-26(15-7-6-12-24(27)28)22-11-5-4-9-18(21)22/h2-5,8-11,13-14,16H,6-7,12,15H2,1H3,(H,27,28)
SMILES:
COC1=CC=C(C2=CC=CC=C21)C(=O)C3=CN(C4=CC=CC=C43)CCCCC(=O)O
Molecular Formula:
C25H23NO4
Molecular Weight:
401.5
JWH 081 N-pentanoic acid metabolite
CAS No.: 1537889-08-9
Reference Standards
VCID: VC0158544
Molecular Formula: C25H23NO4
Molecular Weight: 401.5
| CAS No. | 1537889-08-9 |
|---|---|
| Product Name | JWH 081 N-pentanoic acid metabolite |
| Molecular Formula | C25H23NO4 |
| Molecular Weight | 401.5 |
| IUPAC Name | 5-[3-(4-methoxynaphthalene-1-carbonyl)indol-1-yl]pentanoic acid |
| Standard InChI | InChI=1S/C25H23NO4/c1-30-23-14-13-20(17-8-2-3-10-19(17)23)25(29)21-16-26(15-7-6-12-24(27)28)22-11-5-4-9-18(21)22/h2-5,8-11,13-14,16H,6-7,12,15H2,1H3,(H,27,28) |
| Standard InChIKey | WPMGCTPEKHVDAS-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C2=CC=CC=C21)C(=O)C3=CN(C4=CC=CC=C43)CCCCC(=O)O |
| Description | JWH 081 (Item No. 10579) is a cannabimimetic indole related to JWH 015 (Item No. 10009018) and JWH 018 (Item No. 10900) that shows preference for the central cannabinoid (CB1) receptor (Ki = 1.2 nM) over the peripheral cannabinoid (CB2) receptor (Ki = 12.4 nM). JWH 081 N-pentanoic acid metabolite is an expected metabolite of JWH 081 that would be detectable both in serum and in urine. The physiological and toxicological properties of this compound are not known. This product is intended for research and forensic purposes. |
| Synonyms | 5-(3-(4-methoxy-1-naphthoyl)-1H-indol-1-yl)pentanoic acid |
| Reference | 1.Aung, M.M.,Griffin, G.,Huffman, J.W., et al. Influence of the N-1 alkyl chain length of cannabimimetic indoles upon CB1 and CB2 receptor binding. Drug and Alcohol Dependence 60, 133-140 (2000). |
| PubChem Compound | 124519303 |
| Last Modified | Nov 11 2021 |
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